Cas no 1002309-97-8 (1-(2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanol)

• Product Name: 1-(2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanol
• CAS No: 1002309-97-8
• MF: C₁₄H₂₀BClO₃
• MW: 282.570803642273
• CID: 2119942
• PubChem ID: 57416230
• Update Time: 2025-04-21

1-(2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanol
• 1-[2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanol
• 1-(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-ol
• NQELIQXFUGRRRP-UHFFFAOYSA-N
• 1002309-97-8
• DA-16549
• SCHEMBL2699826
• 1-[2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-ol
• DTXSID60725909
• SCHEMBL9910113

• Inchi： 1S/C14H20BClO3/c1-9(17)11-7-6-10(8-12(11)16)15-18-13(2,3)14(4,5)19-15/h6-9,17H,1-5H3
• InChI Key： NQELIQXFUGRRRP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)O)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 282.119402g/mol
• Monoisotopic Mass: 282.119402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 282.57g/mol
• Topological Polar Surface Area: 38.7Ų